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A Comparative Analysis for Researchers and Drug Development Professionals

Natural rubber latex from Hevea brasiliensis is a complex cytoplasm, rich in a diverse array of
proteins that govern its biosynthesis, stability, and defense mechanisms. Among these, hevein
(Hev b 6.02) stands out as a major protein component with critical functions in latex
coagulation and as a significant allergen. While direct comparative proteomic studies of latex
with and without hevein are not readily available in current literature, this guide provides a
comprehensive analysis based on existing proteomic data, highlighting the quantitative
importance of hevein and its functional context within the latex proteome.

Quantitative Proteomic Overview of Hevea
brasiliensis Latex

Proteomic analyses have revealed that the protein composition of latex is complex, with
hundreds of identified proteins. These proteins are distributed among different subcellular
fractions, including the rubber particles, C-serum, and lutoids. Hevein is a major protein found
in the lutoids, which are vacuolar-like organelles.

For a detailed understanding of the relative abundance of key proteins in latex, the following
table summarizes quantitative data from proteomic studies.
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The Central Role of Hevein in Latex Coagulation

Hevein, a lectin-like protein, plays a crucial role in the coagulation of latex, a vital process for
the plant's defense against wounding and pathogens.[2] The mechanism involves hevein
binding to a specific 22 kDa glycoprotein located on the surface of rubber particles.[2] This
interaction leads to the aggregation of rubber particles and subsequent coagulation of the latex.

[2]

The following diagram illustrates the proposed signaling pathway for hevein-mediated latex
coagulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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